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Compound of Interest

Compound Name: Solvent violet 38

Cat. No.: B15135746

Technical Data Sheet: Solvent Violet 38

An In-depth Guide for Researchers and Industrial Professionals

This document provides a comprehensive overview of the chemical and physical properties of
Solvent Violet 38, a synthetic anthraquinone dye. The information is intended for researchers,
scientists, and professionals in industries where this dye is utilized.

Core Chemical Properties

Solvent Violet 38 is recognized for its vibrant bluish-violet color and its solubility in various
organic solvents.[1] Its primary applications include the coloring of plastics, resins, synthetic
fibers, oils, waxes, and printing inks.[1][2][3]

Table 1: Physicochemical Data for Solvent Violet 38
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Property Value Reference
Molecular Formula C28H18BraN202 [21[4]115]1[6][7]
Molecular Weight 734.07 g/mol [2][3][6]
CAS Registry Number 63512-14-1 2115161 7]

Molecular Structure

Anthraquinone

[2][6]

Appearance Purple liquid or dark powder [1][3]
Density 1.889 g/cm3 [415]
Boiling Point 687.4°C at 760 mmHg [4115]
Flash Point 369.5°C [41[5]

Solubility Profile

Solvent Violet 38 is characterized by its poor solubility in water.[3] However, it is soluble in a

range of non-polar organic solvents, including acetone, chloroform, benzene, xylene, and

toluene.[1][3] It is also slightly soluble in alcohol.[3]

Manufacturing Process

The synthesis of Solvent Violet 38 is typically achieved through the condensation of 1,4-

dihydroxyanthracene-9,10-dione with 2,6-dibromo-4-methylbenzenamine.[2][6]

1,4-Dihydroxyanthracene-9,10-dione

2,6-Dibromo-4-methylbenzenamine (2 Moore)

Condensation Reaction

Solvent Violet 38
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Caption: Synthesis of Solvent Violet 38.

Experimental Protocols and Biological Pathways

It is important to note that Solvent Violet 38 is an industrial dye and not a compound
developed for pharmaceutical or biological research applications. Therefore, detailed
experimental protocols pertaining to its biological activity or its involvement in signaling
pathways are not applicable. Its primary function is as a colorant, and its technical data is
focused on its physical and chemical properties relevant to manufacturing and material
science. Safety information indicates that direct contact with skin and eyes should be avoided.

[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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